Cas no 1693-63-6 (NSC 226895)

• Product Name: NSC 226895
• CAS No: 1693-63-6
• MF: C₂₅H₃₆O₅
• MW: 416.55034828186
• CID: 171938
• PubChem ID: 313274
• Update Time: 2025-10-30

NSC 226895 Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,21-bis(acetyloxy)-, (3b)- (9CI)
• 21-HYDROXYPREGNENOLONE 3,21-DIACETATE
• (3beta)-20-oxopregn-5-ene-3,21-diyl diacetate
• 20-oxopregn-5-ene-3,21-diyl diacetate
• 3-beta,21-dihydroxypregn-5-en-20-one di(acetate)
• Nsc 226895
• Einecs 216-896-3
• 3 beta,21-diacetoxy-5-pregnen-20-one
• 3β,21-Bis(acetyloxy)pregn-5-en-20-one
• Pregn-5-en-20-one, 3,21-bis(acetyloxy)-, (3beta)- (9ci)
• NSC226895
• SCHEMBL13760303
• DTXSID90937619
• AKOS024319488
• 1693-63-6
• [2-(3-acetyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate
• NSC-226895
• 21-(Acetyloxy)-20-oxopregn-5-en-3-yl acetate
• Pregn-5-en-20-one,21-bis(acetyloxy)-, (3.beta.)-
• NSC 226895

• Inchi： 1S/C25H36O5/c1-15(26)29-14-23(28)22-8-7-20-19-6-5-17-13-18(30-16(2)27)9-11-24(17,3)21(19)10-12-25(20,22)4/h5,18-22H,6-14H2,1-4H3
• InChI Key： UVOTXHBDYFWIBF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(COC(C)=O)=O)CCC21

Computed Properties

• Exact Mass: 416.25638
• Monoisotopic Mass: 416.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters

Additional information on NSC 226895

Compound Introduction: CAS No. 1693-63-6 and Product Name: NSC 226895

The compound with the CAS number 1693-63-6 and the product name NSC 226895 represents a significant area of interest in the field of pharmaceutical and biochemical research. This compound, identified by its unique numerical identifier, has garnered attention due to its potential applications in various therapeutic contexts. The National Cancer Institute's Cancer Antitumor Screening Program assigned the number NSC 226895, underscoring its historical relevance in oncology research.

From a chemical perspective, CAS No. 1693-63-6 refers to a specific molecular entity characterized by its structural and functional properties. The compound's chemical formula and molecular weight are critical parameters that define its behavior in biological systems. Researchers have been exploring its interactions with biological targets, particularly in the context of modulating cellular processes relevant to disease pathways.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated a deeper understanding of the pharmacological profile of compounds like NSC 226895. These methodologies have enabled scientists to predict binding affinities, metabolic stability, and potential side effects with greater precision. Such insights are invaluable for designing novel therapeutic agents that can leverage the scaffold of existing compounds while minimizing adverse effects.

One of the most compelling aspects of studying CAS No. 1693-63-6 is its historical context within the pharmaceutical industry. The compound has been tested in preclinical models and early clinical trials, providing a foundation for further investigation. Its mechanism of action, though not fully elucidated, suggests potential benefits in conditions where cellular proliferation and signaling are dysregulated. This aligns with ongoing research into targeted therapies that aim to disrupt aberrant pathways without harming healthy cells.

The integration of machine learning algorithms has further accelerated the discovery process for compounds like NSC 226895. By analyzing vast datasets derived from experimental and clinical studies, researchers can identify patterns that may not be apparent through traditional methods. This approach has led to the identification of novel derivatives with enhanced efficacy or reduced toxicity. Such innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists.

Recent publications highlight the compound's role in modulating immune responses, which has implications for both oncology and inflammatory diseases. Studies suggest that CAS No. 1693-63-6 may interact with immune checkpoint proteins, potentially unlocking new strategies for immunotherapy. These findings are particularly exciting given the success of immune checkpoint inhibitors in treating certain types of cancer. The compound's ability to influence immune cell function could make it a valuable addition to combination therapies designed to enhance anti-tumor immunity.

From a synthetic chemistry standpoint, NSC 226895 exemplifies how structural modifications can alter pharmacological properties. Researchers have developed synthetic routes that allow for scalable production while maintaining high purity standards. These advancements are crucial for translating laboratory findings into viable clinical candidates. The ability to produce large quantities of the compound ensures that sufficient material is available for rigorous testing across multiple disease models.

The regulatory landscape also plays a pivotal role in advancing compounds like CAS No. 1693-63-6 through clinical development pipelines. Compliance with Good Manufacturing Practices (GMP) ensures that all batches meet stringent quality criteria before being administered to human subjects. Additionally, adherence to ethical guidelines governing human trials is essential for maintaining public trust and ensuring patient safety.

Looking ahead, the future prospects for NSC 226895 appear promising as researchers continue to unravel its complex interactions within biological systems. Emerging technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip platforms offer new avenues for evaluating drug candidates like this one under conditions that more closely mimic human physiology. Such innovations could streamline preclinical testing and reduce reliance on animal models.

In conclusion,CAS No. 1693-63-6 and its counterpart product name NSC 226895 represent a cornerstone of modern pharmaceutical research. Their study not only advances our understanding of disease mechanisms but also paves the way for innovative treatments that address unmet medical needs. As scientific methodologies evolve and interdisciplinary collaboration deepens,NSC 226895 will undoubtedly remain at the forefront of therapeutic development efforts aimed at improving patient outcomes worldwide.